Cas no 886506-66-7 ((4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine)

• Product Name: (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine
• CAS No: 886506-66-7
• MF: C₁₂H₁₄ClF₃N₂
• MW: 278.701172351837
• CID: 4788720
• Update Time: 2025-05-19

(4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine
• N-(4-Chloro-3-(trifluoromethyl)phenyl)piperidin-4-amine

• Inchi： 1S/C12H14ClF3N2/c13-11-2-1-9(7-10(11)12(14,15)16)18-8-3-5-17-6-4-8/h1-2,7-8,17-18H,3-6H2
• InChI Key： ZRBWLTRPLYOSKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)NC1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 3.5
• Topological Polar Surface Area: 24.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine

Introduction to (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine (CAS No. 886506-66-7)

(4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 886506-66-7, represents a promising candidate for further exploration in drug development, particularly in the quest to identify novel therapeutic agents with enhanced efficacy and reduced side effects.

The molecular structure of (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine incorporates both chloro and trifluoromethyl substituents on a phenyl ring, which are known to influence the compound's reactivity and biological activity. The presence of these functional groups makes it a versatile building block for synthesizing more complex molecules that could target various biological pathways. In particular, the piperidine moiety is a common pharmacophore in many drugs, contributing to their binding affinity and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The trifluoromethyl group, in particular, is valued for its ability to enhance metabolic stability and binding affinity at biological targets. This has led to increased interest in compounds like (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine, which may serve as precursors for developing new medications targeting neurological disorders, inflammatory diseases, and other conditions where precise molecular interactions are crucial.

One of the most compelling aspects of (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine is its potential as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can predict how this compound might interact with specific proteins or enzymes. Such interactions are critical for understanding its pharmacological profile and identifying possible applications in therapeutic contexts.

In vitro studies have begun to explore the biological activity of derivatives of (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine. Initial findings suggest that modifications to the piperidine ring or the aromatic substituents could lead to compounds with improved pharmacokinetic properties. For instance, altering the electronic distribution of the phenyl ring through substituent effects might enhance binding affinity or selectivity for certain targets. These insights are driving further research into optimizing the compound's structure for drug development.

The synthesis of (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yl-amine presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of such molecules. Techniques such as cross-coupling reactions, fluorochemical transformations, and transition-metal catalysis are being employed to construct the desired framework with high precision. These advancements are crucial for producing sufficient quantities of the compound for both research and potential clinical applications.

The potential applications of (4-Chloro-3-trifluoromethyl-phenyl)-piperidin-4-yllamine extend across multiple therapeutic areas. Its structural features suggest it could be useful in developing treatments for central nervous system disorders, where modulation of neurotransmitter receptors is often key. Additionally, its ability to interact with enzymes involved in inflammatory pathways makes it a candidate for anti-inflammatory drugs. As research progresses, other therapeutic niches may emerge, further solidifying its importance in pharmaceutical development.

Regulatory considerations play a significant role in advancing compounds like (4-Chloro--trifluoromethyl--phenyl)--pip--eridin--4--yamme towards clinical use. Ensuring compliance with safety and efficacy standards is essential before any therapeutic application can be considered viable. Researchers are therefore focusing on comprehensive characterization studies, including toxicology assessments and pharmacokinetic profiling, to gather the necessary data for regulatory submissions.

The future direction of research on (4-Chloro--trifluoromethyl--phenyl)--pip--eridin--4--yamme looks promising, with several ongoing projects aimed at exploring its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield innovative derivatives with improved properties. As our understanding of biological mechanisms continues to evolve, so too will our ability to harness compounds like this one for therapeutic benefit.